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Compound of Interest

Compound Name:

2,2'-Bi-1H-pyrrole, 4-methoxy-5-

((5-undecyl-2H-pyrrol-2-

ylidene)methyl)-

Cat. No.: B082308 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Prodigiosin, a vibrant red pigment produced by various bacteria, most notably Serratia

marcescens, presents a promising alternative to synthetic dyes in both the food and textile

industries.[1] Its natural origin, coupled with inherent bioactive properties, including

antimicrobial and potential anticancer activities, makes it a molecule of significant interest.[2]

These application notes provide detailed protocols and data for the utilization of prodigiosin as

a natural colorant.

Application in the Food Industry
Prodigiosin's intense red hue makes it a potential natural colorant for various food products.

However, it is crucial to note that comprehensive toxicological studies for its approval as a food

additive are still required. The following protocols are for research and development purposes.

Stability of Prodigiosin
The stability of prodigiosin is paramount for its application in food products, which may undergo

various processing and storage conditions.

Table 1: Stability of Prodigiosin under Different Conditions

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 12 Tech Support

https://www.benchchem.com/product/b082308?utm_src=pdf-interest
https://pmc.ncbi.nlm.nih.gov/articles/PMC4554646/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6033790/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b082308?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Condition Stability Outcome Citation

pH Acidic (pH 3-4)
Stable, retains red

color.
[3]

Neutral (pH 7) Stable. [3]

Alkaline (pH 8-10)
Color may shift to

yellow/orange.
[4]

Temperature 40-80°C Generally stable. [5]

Light Natural Light
Some degradation

may occur over time.
[5]

Experimental Protocol: Coloring Yogurt with Spray-Dried
Prodigiosin
This protocol is based on the application of microencapsulated prodigiosin to enhance its

stability and dispersibility in a food matrix.

Objective: To color yogurt using spray-dried prodigiosin microcapsules.

Materials:

Plain yogurt

Spray-dried prodigiosin microcapsules (produced using κ-carrageenan and maltodextrin as

encapsulating agents)

Sterile mixing vessel

Homogenizer or high-speed mixer

Procedure:

Preparation of Prodigiosin Microcapsules: (For research purposes, commercially available

spray-drying services can be utilized, or lab-scale spray dryers can be used). A solution of

prodigiosin in ethyl acetate is mixed with a solution of κ-carrageenan and maltodextrin. The
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optimal spray-drying parameters are an inlet temperature of 200°C, a feed flow rate of 60

m³/h, a pressure of 1.5 bars, and a feed rate of 3 mL/min.[6]

Incorporation into Yogurt: Add a pre-determined amount of spray-dried prodigiosin powder to

the plain yogurt in the mixing vessel. The exact amount will depend on the desired color

intensity and the concentration of prodigiosin in the microcapsules.

Mixing: Gently but thoroughly mix the powder into the yogurt using a sterile spatula or spoon

until a uniform color is achieved.

Homogenization (Optional): For a more uniform and stable color dispersion, the mixture can

be homogenized.

Storage: Store the colored yogurt at refrigeration temperatures (4°C).

Workflow for Yogurt Coloring
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Caption: Workflow for coloring yogurt with prodigiosin.
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While some studies on model organisms like Caenorhabditis elegans have suggested low

toxicity of prodigiosin, comprehensive toxicological data for human consumption is not yet

available.[7] Further research is imperative to establish the safety profile of prodigiosin before it

can be considered for widespread use as a food colorant.[8]

Application in the Textile Industry
Prodigiosin's vibrant color and antimicrobial properties make it an excellent candidate for

dyeing various textiles, offering a sustainable and functional alternative to synthetic dyes.

Quantitative Data: Prodigiosin Dyeing Parameters and
Fastness Properties
The effectiveness of prodigiosin as a textile dye varies with the type of fabric and the dyeing

conditions.

Table 2: Optimized Dyeing Conditions and Fastness Properties of Prodigiosin on Different

Fabrics

Fabric

Dyeing
Temper
ature
(°C)

Dyeing
Time
(min)

Optimal
pH

Washin
g
Fastnes
s (1-5)

Rubbin
g
Fastnes
s (1-5)

Light
Fastnes
s (1-5)

Citation

Cotton 90 60 3 4 >4 Good [9][10]

Polyester 110-130 30-45 1.9 or 7.9 Excellent Excellent Poor [10][11]

Wool 70-100 60-90 4 Good Good
5 (with

mordant)

[10][12]

[13]

Silk 80 30 2.1 Good Good - [14][15]

Fastness ratings are on a scale of 1 to 5, where 5 represents the best fastness.

Experimental Protocols for Textile Dyeing
Objective: To dye different types of fabric using a prodigiosin solution.
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Materials:

Fabric samples (cotton, polyester, wool, silk)

Prodigiosin extract (dissolved in a suitable solvent, e.g., ethanol)

Dyeing bath (beakers or stainless steel dyeing containers)

Water bath or heating mantle

pH meter and buffers (for pH adjustment)

Detergent solution

Mordants (optional, e.g., potassium aluminum sulfate for wool)
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Caption: General workflow for textile dyeing with prodigiosin.

Dye Bath Preparation: Prepare a dye bath with a prodigiosin concentration of approximately

1.25 g/L.[10] Adjust the pH to 3 using a suitable acid.
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Dyeing: Immerse the pre-wetted cotton fabric in the dye bath. Heat the bath to 90°C and

maintain for 60 minutes.[9]

Post-treatment: After dyeing, rinse the fabric with warm and then cold water. Wash with a

mild detergent solution to remove any unfixed dye.

Drying: Air dry or tumble dry at a low temperature.

Dye Bath Preparation: Prepare a nanosuspension of prodigiosin micelles. Adjust the pH to

1.9 or 7.9.[11]

Dyeing: Immerse the polyester fabric in the dye bath. Heat to 110°C and maintain for 30

minutes.[11]

Post-treatment and Drying: Follow the same post-treatment and drying steps as for cotton.

Mordanting (Optional but Recommended): Pre-mordant the wool fabric with a metal salt like

potassium aluminum sulfate to improve color fastness.

Dye Bath Preparation: Prepare the dye bath and adjust the pH to 4.

Dyeing: Immerse the wool fabric and heat to 70°C for 90 minutes.[12][13]

Post-treatment and Drying: Follow the same post-treatment and drying steps as for cotton.

Dye Bath Preparation: Prepare a prodigiosin suspension with a concentration of around 70

mg/L and adjust the pH to 2.1.[14][15]

Dyeing: Immerse the silk fabric and heat to 80°C for 30 minutes.[14][15]

Post-treatment and Drying: Follow the same post-treatment and drying steps as for cotton.

Prodigiosin Biosynthesis Pathway
Prodigiosin is a secondary metabolite synthesized via a bifurcated pathway involving the

condensation of two pyrrole precursors: 4-methoxy-2,2'-bipyrrole-5-carbaldehyde (MBC) and 2-

methyl-3-amylpyrrole (MAP).[16][17] The genes responsible for this biosynthesis are organized

in the pig gene cluster.[5][18][19]
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Caption: Prodigiosin biosynthesis pathway.

The biosynthesis of prodigiosin begins with the production of two key precursors. The synthesis

of 2-methyl-3-amylpyrrole (MAP) involves the enzymes encoded by the pigD, pigE, and pigB

genes, which utilize pyruvate and 2-octenal.[20] Concurrently, 4-methoxy-2,2'-bipyrrole-5-

carbaldehyde (MBC) is synthesized from L-proline, L-serine, and malonyl-CoA by the action of
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enzymes encoded by the pigA and pigF-N genes.[21] Finally, the condensing enzyme PigC

catalyzes the ligation of MAP and MBC to form the final prodigiosin molecule.[17]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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